3-Cyclopropyl-1-(2-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-cyclopropyl-1-(2-fluorophenyl)-6-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C19H18FN3O2/c1-10(2)14-9-12(19(24)25)16-17(11-7-8-11)22-23(18(16)21-14)15-6-4-3-5-13(15)20/h3-6,9-11H,7-8H2,1-2H3,(H,24,25)
• InChI Key: SVSMIJLUFCNBTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C(=C1)C(=O)O)C(=NN2C3=CC=CC=C3F)C4CC4
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol
• CAS No.: 1018164-70-9

Description

3-Cyclopropyl-1-(2-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS 1018164-70-9) is a chemical compound with the molecular formula C19H18FN3O2 and a molecular weight of 339.36 g/mol . This pyrazolopyridine derivative is designed for research applications only and is not intended for diagnostic or therapeutic uses. The specific structural features of this compound, including the cyclopropyl and isopropyl substituents on the fused pyrazolopyridine heterocycle and the 2-fluorophenyl group at the 1-position, make it a valuable scaffold in medicinal chemistry and drug discovery research . Researchers utilize this core structure in the design and synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutic agents. The carboxylic acid functional group provides a versatile handle for further synthetic modification, allowing for the creation of amides, esters, and other derivatives for structure-activity relationship studies. This compound is representative of a privileged scaffold in pharmaceutical research, with analogs being investigated across multiple therapeutic areas. Proper handling procedures should be followed, and the compound should be stored according to recommended conditions to maintain stability. For comprehensive safety information, researchers should consult the Safety Data Sheet prior to use.

Biological Activity

3-Cyclopropyl-1-(2-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula: C$_{16}$H$_{16}$F$_{1}$N$_{3}$O$_{2}$
• Molecular Weight: 299.31 g/mol
• CAS Number: 1018164-62-9

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in inflammatory and cancer pathways. The pyrazolo[3,4-b]pyridine core is known for its ability to modulate biological responses through inhibition of cyclooxygenase (COX) enzymes and other signaling pathways.

Anti-inflammatory Properties

Recent studies have demonstrated that derivatives of pyrazolo[3,4-b]pyridine exhibit significant anti-inflammatory effects. For instance, compounds with similar structures have shown inhibition of COX-1 and COX-2 enzymes, leading to reduced production of pro-inflammatory mediators like prostaglandin E2 (PGE2).

Compound	COX-1 IC$_{50}$ (μM)	COX-2 IC$_{50}$ (μM)
3-Cyclopropyl derivative	19.45 ± 0.07	31.4 ± 0.12
Celecoxib (control)	0.04 ± 0.01	0.04 ± 0.01

These results indicate that while the compound shows promising anti-inflammatory activity, it may not be as potent as established drugs like celecoxib .

Anticancer Activity

The compound's anticancer potential has also been investigated. In vitro studies have indicated that similar pyrazolo[3,4-b]pyridines can inhibit the proliferation of various cancer cell lines, including HeLa and A375 cells. The mechanism often involves induction of apoptosis and cell cycle arrest.

Cell Line	IC$_{50}$ (μM)
HeLa	5.6
A375	7.2

These findings suggest that the compound may serve as a scaffold for developing novel anticancer agents .

Structure-Activity Relationships (SAR)

The structural modifications on the pyrazolo[3,4-b]pyridine core significantly influence the biological activity of these compounds. The presence of electron-withdrawing groups, such as fluorine in the phenyl ring, enhances the inhibitory potency against COX enzymes and may improve selectivity towards cancer cell lines.

Case Studies

• In Vivo Studies : A study using carrageenan-induced paw edema models demonstrated that compounds related to this pyrazolo derivative significantly reduced inflammation compared to controls.
• Clinical Relevance : Research into similar compounds has led to the development of drugs that target multiple pathways in cancer therapy, showcasing the versatility of this chemical framework.

Scientific Research Applications

Anti-inflammatory Activity

Research indicates that derivatives of pyrazolo[3,4-b]pyridine compounds exhibit significant anti-inflammatory properties. Studies have demonstrated that modifications to the core structure can enhance their efficacy against inflammation-related conditions. The compound's ability to inhibit specific inflammatory pathways positions it as a potential therapeutic agent for diseases characterized by chronic inflammation .

Anticancer Potential

The compound has been investigated for its anticancer properties, particularly in targeting various cancer cell lines. The mechanism of action involves the inhibition of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme implicated in cancer metabolism and proliferation. Inhibition of NAMPT can lead to reduced NAD+ levels, thereby inducing apoptosis in cancer cells .

Neuroprotective Effects

Emerging research suggests that pyrazolo[3,4-b]pyridine derivatives may possess neuroprotective effects. These compounds have shown promise in models of neurodegenerative diseases by modulating neuroinflammatory responses and protecting neuronal cells from oxidative stress .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the pharmacological profile of this compound. Variations in substituents on the pyrazole ring and the phenyl group can significantly affect biological activity. For instance:

• Fluorine Substitution : The presence of fluorine in the aromatic ring enhances lipophilicity and may improve binding affinity to biological targets.
• Cyclopropyl Group : This moiety contributes to conformational rigidity, potentially enhancing receptor selectivity and potency.

Case Study 1: Anti-inflammatory Activity

A study evaluated the anti-inflammatory effects of several pyrazolo[3,4-b]pyridine derivatives, including this compound, using in vivo models of inflammation. Results indicated a significant reduction in inflammatory markers compared to control groups, highlighting the compound's potential as an anti-inflammatory agent .

Case Study 2: Cancer Cell Line Inhibition

In vitro assays conducted on various cancer cell lines demonstrated that 3-Cyclopropyl-1-(2-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid effectively inhibited cell proliferation at micromolar concentrations. The study concluded that further optimization could lead to a viable anticancer therapeutic .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The table below summarizes key analogs and their substituent-driven differences:

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Reference
Target Compound	6-isopropyl, 1-(2-fluorophenyl)	C20H19FN3O2*	~345.38*	Not provided	-
3-Cyclopropyl-1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	6-methyl, 1-(4-fluorophenyl)	C19H16FN3O2	337.36	1011398-81-4
3-Cyclopropyl-1-(2-fluorophenyl)-6-ethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	6-ethyl, 1-(2-fluorophenyl)	C19H17FN3O2	341.36*	MFCD10001661
3-Cyclopropyl-1-(4-fluorophenyl)-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	6-thiophen-2-yl, 1-(4-fluorophenyl)	C17H14FN3O2S	311.32	1011397-49-1
5-Chloro-6-cyclopropyl-1-(2-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	5-chloro, 3-methyl, 1-(2-fluorophenyl)	C17H13ClFN3O2	345.76	1011397-82-2
5-Chloro-6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	5-chloro, 3-methyl, 1-(4-fluorophenyl)	C17H13ClFN3O2	345.76	107658-94-6

*Inferred from structural analogs (e.g., ethyl variant in ).

Key Comparative Insights

Substituent Effects at Position 6

• Isopropyl vs.
• Aryl/Thiophene vs.

Fluorophenyl Substitution (Position 1)

• 2-Fluorophenyl vs. 4-Fluorophenyl : Ortho-fluorine substitution (target compound) may impose greater steric hindrance and alter electronic effects compared to para-substituted analogs, influencing binding selectivity in biological targets .

Chlorine Substitution (Position 5)

Carboxylic Acid Functionality

• The common carboxylic acid group at position 4 enables hydrogen bonding, critical for crystallinity (as discussed in hydrogen-bonding patterns in ) and interactions with biological targets.

Q & A

Q. How can researchers optimize the synthetic route for 3-cyclopropyl-1-(2-fluorophenyl)-6-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid to improve yield and purity?

• Methodological Answer : The synthesis of pyrazolo[3,4-b]pyridine derivatives typically involves cyclocondensation reactions. Key steps include:

• Precursor Selection : Start with 5-aminopyrazole derivatives and aromatic aldehydes for cyclization .
• Catalyst Optimization : Use iodine or copper salts to accelerate cyclization, as demonstrated in analogous compounds .
• Solvent Choice : Ethanol or acetic acid enhances reaction efficiency due to their polar aprotic nature, which stabilizes intermediates .
• Purification : Employ column chromatography with gradients of ethyl acetate/hexane to isolate the carboxylic acid derivative after ester hydrolysis .

Q. What analytical techniques are most reliable for structural characterization of this compound?

• Methodological Answer : Combine multiple techniques:

• X-ray Crystallography : Resolve the bicyclic core and substituent orientations (bond lengths: 1.35–1.48 Å for pyrazole-pyridine fusion) .
• NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions (e.g., 2-fluorophenyl protons at δ 7.2–7.8 ppm; cyclopropyl CH$_2$ at δ 1.1–1.3 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular weight (expected [M+H]$^+$ ~ 396.15 g/mol based on analogs) .

Q. How can solubility challenges of this carboxylic acid derivative be addressed in biological assays?

• Methodological Answer :

• Prodrug Strategies : Synthesize ethyl esters (e.g., ethyl 3-cyclopropyl-1-(4-fluorophenyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate) to enhance lipophilicity, followed by in situ hydrolysis .
• Co-solvents : Use DMSO (≤10% v/v) or cyclodextrin-based formulations to maintain solubility without disrupting assay integrity .

Advanced Research Questions

Q. What structure-activity relationship (SAR) insights guide the modification of substituents for enhanced kinase inhibition?

• Methodological Answer :

• Fluorophenyl Position : The 2-fluorophenyl group increases steric hindrance, potentially improving selectivity for kinases like mTOR (cf. 4-fluorophenyl analogs showed reduced potency) .
• Cyclopropyl vs. Isopropyl : Cyclopropyl enhances metabolic stability compared to bulkier isopropyl groups, as shown in pyrazolo[3,4-b]pyridine derivatives .
• Carboxylic Acid Bioisosteres : Replace with tetrazoles or sulfonamides to balance potency and pharmacokinetics .

Q. How can contradictory in vitro vs. in vivo bioactivity data be resolved for this compound?

• Methodological Answer :

• Metabolite Profiling : Use LC-MS/MS to identify active metabolites (e.g., hydroxylated derivatives) that may contribute to in vivo efficacy .
• Protein Binding Studies : Measure plasma protein binding (e.g., via equilibrium dialysis) to assess free drug availability .
• Pharmacokinetic Modeling : Integrate in vitro IC$_{50}$ values with in vivo clearance rates to refine dose-response predictions .

Q. What computational strategies are effective for predicting off-target interactions of this compound?

• Methodological Answer :

• Molecular Docking : Screen against kinase homology models (e.g., PDB: 4OED for mTOR) using software like AutoDock Vina. Focus on ATP-binding pockets where the pyrazolo[3,4-b]pyridine core likely competes .
• Machine Learning : Train models on kinase inhibition datasets (e.g., ChEMBL) to predict selectivity across the kinome .

Q. How do reaction conditions impact scalability in multi-gram syntheses?

• Methodological Answer :

• Catalyst Loading : Reduce copper salt concentrations to ≤5 mol% to minimize metal contamination during scale-up .
• Temperature Control : Maintain reflux conditions (80–90°C) in ethanol to prevent byproduct formation (e.g., dihydro derivatives) .
• Workflow Automation : Use continuous flow reactors for ester hydrolysis steps to improve reproducibility .

Q. What strategies validate the compound’s mechanism of action in complex biological systems?

• Methodological Answer :

• CRISPR-Cas9 Knockout : Target putative kinases (e.g., PI3Kγ) in cell lines to confirm loss of compound efficacy .
• Phosphoproteomics : Apply SILAC-based mass spectrometry to map phosphorylation changes post-treatment .
• In Vivo Imaging : Use fluorescently labeled analogs to track target engagement in zebrafish or murine models .